Cas no 771574-32-4 (4-Bromo-2-chloro-benzylamine)

4-Bromo-2-chloro-benzylamine is a halogenated benzylamine derivative commonly employed as a versatile intermediate in organic synthesis and pharmaceutical research. Its distinct substitution pattern, featuring bromo and chloro functional groups at the 4- and 2-positions respectively, enhances its reactivity in cross-coupling reactions, nucleophilic substitutions, and other transformations. The primary amine moiety further facilitates its use in amide bond formation or as a building block for heterocyclic compounds. This compound is valued for its stability under standard conditions and its utility in constructing complex molecular architectures, particularly in medicinal chemistry for the development of bioactive molecules. Proper handling and storage are recommended due to its amine functionality.

4-Bromo-2-chloro-benzylamine structure

Product Name:4-Bromo-2-chloro-benzylamine

CAS No:771574-32-4

MF:C₇H₇BrClN

MW:220.494179964066

MDL:MFCD12964236

CID:2119531

PubChem ID:25258775

Update Time:2025-06-09

4-Bromo-2-chloro-benzylamine Chemical and Physical Properties

Names and Identifiers

- (4-bromo-2-chlorophenyl)methanamine
- 4-bromo-2-chlorobenzylamine
- 4-Bromo-2-chloro-benzylamine
- 1-(4-bromo-2-chlorophenyl)methanamine
- 2-Chloro-4-bromobenzylamine
- IDCCCALUDZWGIS-UHFFFAOYSA-N
- 8748AH
- Benzenemethanamine, 4-bromo-2-chloro-
- NE27729
- DA-02907
- BS-13284
- MFCD06213844
- EN300-56883
- 771574-32-4
- CS-0135000
- E84828
- DTXSID30649507
- WFB57432
- SCHEMBL2551704
- Z448247302
- AKOS009990520
- SB38684
- MDL： MFCD12964236
- Inchi： 1S/C7H7BrClN/c8-6-2-1-5(4-10)7(9)3-6/h1-3H,4,10H2
- InChI Key： IDCCCALUDZWGIS-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=C(C=1)Cl)CN

Computed Properties

Exact Mass: 218.94504g/mol
Monoisotopic Mass: 218.94504g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 110
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 26

Experimental Properties

Density: 1.6±0.1 g/cm3
Boiling Point: 279.8±25.0 °C at 760 mmHg
Flash Point: 123.0±23.2 °C
Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-Bromo-2-chloro-benzylamine Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-Bromo-2-chloro-benzylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A012000368-250mg	4-Bromo-2-chlorobenzylamine	771574-32-4	97%	250mg	$504.00	2023-09-01
Alichem	A012000368-500mg	4-Bromo-2-chlorobenzylamine	771574-32-4	97%	500mg	$839.45	2023-09-01
Alichem	A012000368-1g	4-Bromo-2-chlorobenzylamine	771574-32-4	97%	1g	$1564.50	2023-09-01
TRC	B802318-25mg	4-Bromo-2-chloro-benzylamine	771574-32-4		25mg	$ 50.00	2022-06-06
TRC	B802318-50mg	4-Bromo-2-chloro-benzylamine	771574-32-4		50mg	$ 70.00	2022-06-06
TRC	B802318-250mg	4-Bromo-2-chloro-benzylamine	771574-32-4		250mg	$ 275.00	2022-06-06
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R0771-1g	4-Bromo-2-chloro-benzylamine	771574-32-4	97%	1g	2527.17CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R0771-5g	4-Bromo-2-chloro-benzylamine	771574-32-4	97%	5g	8463.46CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R0771-500mg	4-Bromo-2-chloro-benzylamine	771574-32-4	97%	500mg	1679.12CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R0771-250mg	4-Bromo-2-chloro-benzylamine	771574-32-4	97%	250mg	1263.58CNY	2021-05-08